ethyl 1-methyl-4-[(4,4,4-trifluoro-3-hydroxybutyl)amino]-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

• IUPAC Name: ethyl 1-methyl-4-[(4,4,4-trifluoro-3-hydroxybutyl)amino]pyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C14H17F3N4O3/c1-3-24-13(23)9-6-19-12-8(7-20-21(12)2)11(9)18-5-4-10(22)14(15,16)17/h6-7,10,22H,3-5H2,1-2H3,(H,18,19)
• InChI Key: PXWYGMRHDFSWCD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C1NCCC(C(F)(F)F)O)C=NN2C
• Molecular Formula: C14H17F3N4O3
• Molecular Weight: 346.30 g/mol

Description

Ethyl 1-methyl-4-[(4,4,4-trifluoro-3-hydroxybutyl)amino]-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is a chemical compound with the molecular formula C14H17F3N4O3. It is used in the synthesis of enantiopure trifluoromethyl-functionalized products.

Molecular Structure Analysis

The molecular structure of this compound can be determined using techniques like Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS). For instance, the 1H NMR and 13C NMR spectra provide information about the hydrogen and carbon atoms in the molecule, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, which is 346.31. Other properties like its melting point, boiling point, and density can be determined using experimental methods.

Scientific Research Applications

Anticancer Potential

• Ethyl 1-methyl-4-[(4,4,4-trifluoro-3-hydroxybutyl)amino]-1H-pyrazolo[3,4-b]pyridine-5-carboxylate exhibits promising anticancer activity. Researchers have explored its effects on cancer cell lines, particularly in inhibiting proliferation and inducing apoptosis. .

Anti-Inflammatory Properties

• The compound’s trifluoromethylpyridine moiety may contribute to anti-inflammatory effects. .

Microbial Inhibition

• Ethyl 1-methyl-4-[(4,4,4-trifluoro-3-hydroxybutyl)amino]-1H-pyrazolo[3,4-b]pyridine-5-carboxylate could potentially inhibit microbial growth. .

Neuroprotective Effects

• Some studies indicate that indole derivatives, including this compound, may have neuroprotective properties. .

Metabolic Disorders

• The trifluoromethyl group in the structure might influence metabolic pathways. .

Crop Protection

• Trifluoromethylpyridines, similar to the compound , are used as intermediates in the synthesis of crop-protection products. .

Mechanism of Action

The mechanism of action of this compound is not explicitly mentioned in the available literature. It’s likely that its mechanism of action would depend on the specific context in which it’s used, such as the type of reaction it’s involved in or the type of product it’s used to synthesize.